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Compound of Interest

Compound Name: N-(Benzoyloxy)succinimide

Cat. No.: B556249

An In-depth Technical Guide to N-
(Benzoyloxy)succinimide

For researchers, scientists, and professionals in the field of drug development, a
comprehensive understanding of coupling reagents is paramount. This guide provides a
detailed overview of N-(Benzoyloxy)succinimide, a key reagent in bioconjugation and
synthetic chemistry.

Core Concepts: Chemical Structure and
Nomenclature

N-(Benzoyloxy)succinimide is a chemical compound that serves as an efficient acylating
agent. Its structure features a succinimide ring linked to a benzoyloxy group.
Chemical Structure:

(Image depicting the chemical structure of N-(Benzoyloxy)succinimide)

The systematic IUPAC name for this compound is (2,5-dioxopyrrolidin-1-yl) benzoate[1][2]. It is
also commonly referred to by several synonyms, including Benzoic acid N-hydroxysuccinimide
ester, 1-(Benzoyloxy)-2,5-pyrrolidinedione, N-Hydroxysuccinimidyl benzoate, and Succinimido
benzoate[3].
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Quantitative Data Summary

A summary of the key physicochemical properties of N-(Benzoyloxy)succinimide is presented
in the table below for easy reference and comparison.

Property Value Reference
CAS Number 23405-15-4 [3]
Molecular Formula C11HoNOa4 [3]
Molecular Weight 219.19 g/mol [3]
White to Almost white powder
Appearance
to crystal
Melting Point 136-138 °C [3]
Assay >96% [3]
Storage Temperature 2-8°C [3]
O=C1CCC(=0O)N1OC(=0O)c2cc
SMILES [3]
ccc2
BVUOEDOMUOJKOY-
InChl Key [3]

UHFFFAOYSA-N

Experimental Protocols

N-(Benzoyloxy)succinimide is primarily utilized as an acylating agent to form stable amide
bonds through reaction with primary and secondary amines. This property is fundamental in
bioconjugation for linking molecules to proteins, peptides, and other biomolecules.

General Protocol for N-acylation of Amines

This protocol describes a general procedure for the acylation of a primary amine with N-
(Benzoyloxy)succinimide.

Materials:
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N-(Benzoyloxy)succinimide

Primary amine of choice

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or
Acetonitrile)

Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution: In a clean, dry round-bottom flask, dissolve the primary amine (1.0 equivalent) in
the chosen anhydrous aprotic solvent.

Addition of Base: Add the tertiary amine base (1.1 to 1.5 equivalents) to the solution and stir
for 5-10 minutes at room temperature.

Addition of Acylating Agent: Dissolve N-(Benzoyloxy)succinimide (1.0 to 1.2 equivalents) in
a minimal amount of the same anhydrous solvent and add it dropwise to the amine solution.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) until the starting amine is
consumed.

Work-up:

o Once the reaction is complete, wash the reaction mixture with a saturated aqueous
solution of sodium bicarbonate to remove any unreacted N-(Benzoyloxy)succinimide
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and the N-hydroxysuccinimide byproduct.

o Separate the organic layer and wash it sequentially with water and brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

 Purification:
o Filter off the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the
crude amide product.

o If necessary, the crude product can be further purified by recrystallization or column
chromatography.

Visualizing the Reaction Pathway

The following diagram illustrates the fundamental reaction of N-(Benzoyloxy)succinimide with
a primary amine to form an amide bond, with the release of N-hydroxysuccinimide as a
byproduct.

N-Hydroxysuccinimide

N-(Benzoyloxy)succinimide

Acylation

R-NH-CO-Ph (Amide)

YVY

R-NH2 (Primary Amine)

Click to download full resolution via product page

Caption: Acylation of a primary amine using N-(Benzoyloxy)succinimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dioxopyrrolidin-1-yl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dioxopyrrolidin-1-yl-benzoate
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Pharmaceutical_Intermediates_from_Methyl_2_piperidin_1_yl_benzoate.pdf
https://patents.google.com/patent/EP0451519A1/en
https://patents.google.com/patent/EP0451519A1/en
https://www.benchchem.com/product/b556249#n-benzoyloxy-succinimide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b556249#n-benzoyloxy-succinimide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b556249#n-benzoyloxy-succinimide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b556249#n-benzoyloxy-succinimide-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

